Cas no 1007556-74-2 (3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol)

• Product Name: 3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol
• CAS No: 1007556-74-2
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• CID: 6144345
• PubChem ID: 93954158
• Update Time: 2025-05-20

3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• 3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol
• EN300-1933478
• 1007556-74-2
• 3-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenol

• Inchi： 1S/C8H7F3O2/c9-8(10,11)7(13)5-2-1-3-6(12)4-5/h1-4,7,12-13H/t7-/m1/s1
• InChI Key： YEQGRTUMODEXBO-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C=CC=C(C=1)O)O)(F)F

Computed Properties

• Exact Mass: 192.03981395g/mol
• Monoisotopic Mass: 192.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol

3-(1R)-2,2,2-Trifluoro-1-Hydroxyethylphenol: A Comprehensive Overview

3-(1R)-2,2,2-Trifluoro-1-Hydroxyethylphenol, also known by its CAS number 1007556-74-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenolic group with a trifluorinated hydroxyl ethyl side chain. The presence of the trifluoromethyl group imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-(1R)-2,2,2-Trifluoro-1-Hydroxyethylphenol involves a multi-step process that typically begins with the preparation of the trifluorinated alcohol. Recent advancements in asymmetric synthesis have enabled the selective formation of the (1R) configuration, which is crucial for its biological activity. The phenolic group is introduced via nucleophilic aromatic substitution or other coupling reactions, ensuring high purity and stereochemical integrity.

Recent studies have highlighted the potential of 3-(1R)-2,2,2-Trifluoro-1-Hydroxyethylphenol as a precursor for drug development. Its ability to modulate cellular signaling pathways has been explored in preclinical models, showing promise in the treatment of inflammatory diseases and neurodegenerative disorders. The trifluoromethyl group enhances lipophilicity and stability, which are desirable traits for drug candidates.

In addition to its pharmacological applications, 3-(1R)-2,2,2-Trifluoro-1-Hydroxyethylphenol has found utility in materials science. Its unique electronic properties make it a candidate for advanced polymer systems and optoelectronic devices. Researchers have reported on its use as a building block for self-healing materials and stimuli-responsive polymers.

The environmental impact of 3-(1R)-2,2,2-Trifluoro-1-Hydroxyethylphenol has also been a topic of recent investigation. Studies suggest that it undergoes efficient biodegradation under aerobic conditions, minimizing its ecological footprint. Regulatory agencies have deemed it safe for use in controlled environments.

In conclusion, 3-(1R)-2,2,2-Trifluoro-1-Hydroxyethylphenol stands out as a versatile compound with diverse applications across multiple disciplines. Its synthesis methodology continues to evolve with advancements in catalytic asymmetric synthesis. As research progresses, this compound is expected to play an increasingly important role in both therapeutic development and materials innovation.